2,3-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C26H35N3O3/c1-28-14-8-9-19-17-20(12-13-22(19)28)23(29-15-5-4-6-16-29)18-27-26(30)21-10-7-11-24(31-2)25(21)32-3/h7,10-13,17,23H,4-6,8-9,14-16,18H2,1-3H3,(H,27,30)
• InChI Key: LKEFXMKZFVYNLA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C(=CC=C3)OC)OC)N4CCCCC4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.6 g/mol

Description

2,3-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H35N3O3 and its molecular weight is 437.584. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Topoisomerase I-Targeting Activity and Cytotoxicity in Cancer Treatment

  • Ruchelman et al. (2004) studied analogues of isoquino[4,3-c]cinnolin-12-ones, focusing on their topoisomerase I-targeting activity and cytotoxicity, relevant in cancer treatment. They found that specific substituents, including a 2-(piperidin-1-yl)ethyl group, exhibited potent TOP1-targeting activity. This suggests the potential use of compounds like 2,3-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide in cancer therapeutics (Ruchelman et al., 2004).

• σ2 Receptor Ligands for Tumor Diagnosis

  • Abate et al. (2011) explored arylamides hybrids as leads for tumor diagnosis, acknowledging their high affinity at σ2 receptors. This research underscores the potential of derivatives of this compound in diagnostic imaging, especially in PET tracer development for tumor detection (Abate et al., 2011).

• Radioligand Binding Studies for σ Receptors

  • Xu et al. (2007) conducted studies on tetrahydroisoquinolinyl benzamides, focusing on their binding to sigma receptors. The constrained tetrahydroisoquinoline ring system was found to be crucial for exceptional sigma(2) receptor binding affinity and selectivity. This research indicates the relevance of compounds like this compound in studying sigma receptors, which are significant in various neurological and psychiatric disorders (Xu et al., 2007).